Cas no 41481-51-0 ((Z)-N',N'-dibutyl-N-phenyl-N''-(phenylsulfamoyl)guanidine)

• Product Name: (Z)-N',N'-dibutyl-N-phenyl-N''-(phenylsulfamoyl)guanidine
• CAS No: 41481-51-0
• MF: C₂₁H₃₀N₄O₂S
• MW: 402.553503513336
• CID: 3438266
• PubChem ID: 6025992
• Update Time: 2025-10-31

(Z)-N',N'-dibutyl-N-phenyl-N''-(phenylsulfamoyl)guanidine Chemical and Physical Properties

Names and Identifiers

• GUANIDINE, N,N-DIBUTYL-N'-PHENYL-N''-[(PHENYLAMINO)SULFONYL]-
• (Z)-N',N'-dibutyl-N-phenyl-N''-(phenylsulfamoyl)guanidine
• AKOS024601697
• 1,1-dibutyl-3-phenyl-2-(phenylsulfamoyl)guanidine
• 41481-51-0
• F0909-0344

• Inchi： 1S/C21H30N4O2S/c1-3-5-17-25(18-6-4-2)21(22-19-13-9-7-10-14-19)24-28(26,27)23-20-15-11-8-12-16-20/h7-16,23H,3-6,17-18H2,1-2H3,(H,22,24)
• InChI Key： NNNDWGYTINUVNW-UHFFFAOYSA-N
• SMILES： N(CCCC)(CCCC)C(=NS(NC1=CC=CC=C1)(=O)=O)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 402.20894739Da
• Monoisotopic Mass: 402.20894739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 82.2Ų

Additional information on (Z)-N',N'-dibutyl-N-phenyl-N''-(phenylsulfamoyl)guanidine

Comprehensive Overview of (Z)-N',N'-dibutyl-N-phenyl-N''-(phenylsulfamoyl)guanidine (CAS No. 41481-51-0)

(Z)-N',N'-dibutyl-N-phenyl-N''-(phenylsulfamoyl)guanidine (CAS No. 41481-51-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The molecular structure of (Z)-N',N'-dibutyl-N-phenyl-N''-(phenylsulfamoyl)guanidine is composed of a guanidine moiety, a phenyl group, and two butyl chains, all interconnected through specific functional groups. The presence of the guanidine group, known for its strong basicity and hydrogen-bonding capabilities, contributes to the compound's unique chemical and biological properties. The phenylsulfamoyl group further enhances its reactivity and solubility, making it a versatile candidate for various applications.

Recent research has highlighted the potential of (Z)-N',N'-dibutyl-N-phenyl-N''-(phenylsulfamoyl)guanidine in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (Z)-N',N'-dibutyl-N-phenyl-N''-(phenylsulfamoyl)guanidine effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, (Z)-N',N'-dibutyl-N-phenyl-N''-(phenylsulfamoyl)guanidine has also been investigated for its antiviral properties. Research conducted by a team at the University of California found that this compound exhibited potent antiviral activity against several strains of influenza virus. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes, thereby reducing viral load and mitigating disease severity.

The pharmacokinetic profile of (Z)-N',N'-dibutyl-N-phenyl-N''-(phenylsulfamoyl)guanidine has also been extensively studied. Preclinical trials have shown that this compound has good oral bioavailability and a favorable safety profile, making it suitable for further development as a therapeutic agent. Additionally, its low toxicity and minimal side effects in animal models suggest that it may be well-tolerated in human subjects.

From a synthetic chemistry perspective, the preparation of (Z)-N',N'-dibutyl-N-phenyl-N''-(phenylsulfamoyl)guanidine involves several steps, including the formation of the guanidine moiety and the subsequent introduction of the phenylsulfamoyl group. Various synthetic routes have been explored to optimize yield and purity, with recent advancements focusing on environmentally friendly and cost-effective methods. For example, a green synthesis approach using microwave-assisted reactions has been reported to significantly reduce reaction times and improve overall efficiency.

In conclusion, (Z)-N',N'-dibutyl-N-phenyl-N''-(phenylsulfamoyl)guanidine (CAS No. 41481-51-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory conditions, chronic pain, and viral infections. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, further solidifying its importance in the field.